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Compound of Interest

Compound Name: N-Isopropyl-N-methylglycine

Cat. No.: B017970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and physicochemical

properties of N-Isopropyl-N'-methylglycine, also known as N-isopropylsarcosine. While specific

pharmacological data for this compound is limited in publicly available literature, this document

also explores the known biological activities of related N-substituted glycine derivatives to offer

potential insights for drug discovery and development.

Chemical Identity and Physicochemical Properties
N-Isopropyl-N'-methylglycine is a disubstituted derivative of the amino acid glycine. Its structure

features both an isopropyl and a methyl group attached to the nitrogen atom.
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Property Value Reference

IUPAC Name
2-[methyl(propan-2-

yl)amino]acetic acid
[1]

Synonyms
N-Isopropylsarcosine, N-

Methyl-N-isopropylglycine
[1]

CAS Number 108957-96-6 [1]

Molecular Formula C₆H₁₃NO₂ [1]

Molecular Weight 131.17 g/mol [1]

Appearance Solid

Melting Point
208-212 °C (for Sarcosine, N-

methylglycine)
[2]

Solubility
Soluble in water (for

Sarcosine)
[2]

Synthesis of N-Isopropyl-N'-methylglycine
A definitive, published experimental protocol for the synthesis of N-Isopropyl-N'-methylglycine

is not readily available. However, based on established methods for the N-alkylation of amino

acids, two primary synthetic routes can be proposed: Reductive Amination and Nucleophilic

Substitution.

Proposed Synthetic Pathway: Reductive Amination of
Sarcosine
A plausible and efficient method for the synthesis of N-Isopropyl-N'-methylglycine is the

reductive amination of sarcosine (N-methylglycine) with acetone. This two-step, one-pot

reaction involves the formation of an iminium ion intermediate, which is then reduced to the

final tertiary amine.[3][4][5]
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Caption: Proposed reductive amination pathway for the synthesis of N-Isopropyl-N'-

methylglycine.

Detailed Experimental Protocol (Proposed)
This protocol is a generalized procedure based on standard reductive amination reactions.[4][6]

Optimization of reaction conditions, including stoichiometry, temperature, and reaction time,

may be necessary to achieve optimal yields.

Materials:

Sarcosine (N-methylglycine)

Acetone

Sodium triacetoxyborohydride (NaBH(OAc)₃)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

1 M Hydrochloric acid (HCl)

1 M Sodium hydroxide (NaOH)

Brine (saturated NaCl solution)
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve sarcosine (1.0 eq) in anhydrous

DCM or DCE under an inert atmosphere (e.g., nitrogen or argon).

Addition of Carbonyl: To the stirred solution, add acetone (1.1 - 1.5 eq).

Formation of Iminium Ion: Stir the reaction mixture at room temperature for 1-2 hours to

allow for the formation of the iminium ion intermediate.

Reduction: Slowly add sodium triacetoxyborohydride (1.5 - 2.0 eq) portion-wise to the

reaction mixture. The addition may be exothermic, so it is advisable to cool the flask in an ice

bath if necessary.

Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography

(TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is

consumed.

Work-up:

Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate

until gas evolution ceases.

Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x

volume).

Combine the organic layers and wash with brine.
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Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the

solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by column chromatography on silica gel or by

recrystallization to afford pure N-Isopropyl-N'-methylglycine.

Characterization:

The structure and purity of the synthesized compound should be confirmed using the following

analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular

structure and the presence of the isopropyl and methyl groups.

Mass Spectrometry (MS): To determine the molecular weight of the compound.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional

groups, such as the carboxylic acid.

Biological Properties and Potential Applications
While specific studies on the biological activity of N-Isopropyl-N'-methylglycine are scarce, the

broader class of N-substituted glycine derivatives has been investigated for various

applications in medicinal chemistry and drug discovery.

General Biological Activities of N-Alkylated Amino Acids
N-alkylation of amino acids can significantly alter their physicochemical and biological

properties, often leading to:

Increased Lipophilicity: The addition of alkyl groups, such as isopropyl, generally increases

the lipophilicity of the molecule, which can enhance its ability to cross cell membranes.[7][8]

Enhanced Metabolic Stability: N-methylation and other N-alkylations can protect the peptide

backbone from proteolytic degradation, thereby increasing the in vivo half-life of peptide-

based drugs.[9]
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Modulation of Receptor Binding: The size and nature of the N-alkyl substituent can influence

the binding affinity and selectivity of the molecule for its biological target.[10]

Antimicrobial Activity: Certain N-alkylated glycine derivatives have demonstrated

antimicrobial properties.[11]

Potential Signaling Pathways and Mechanisms of Action
(Hypothetical)
Given that N-Isopropyl-N'-methylglycine is a modified amino acid, its biological effects, if any,

could be mediated through various pathways. The following diagram illustrates a hypothetical

workflow for investigating its potential biological activities.
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Caption: A generalized workflow for the investigation of the biological properties of a novel

compound.

Conclusion
N-Isopropyl-N'-methylglycine is a readily accessible N,N-disubstituted amino acid derivative.

While its specific biological functions are not well-documented, its synthesis can be achieved

through established organic chemistry methodologies such as reductive amination. The
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structural modifications imparted by the N-isopropyl and N-methyl groups suggest that this

compound could possess interesting pharmacological properties, including enhanced

metabolic stability and membrane permeability, making it a candidate for further investigation in

drug discovery programs. The experimental protocols and conceptual frameworks presented in

this guide are intended to serve as a valuable resource for researchers in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b017970#synthesis-and-properties-of-n-isopropyl-n-
methylglycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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